Cas no 915707-50-5 (Benzenesulfonylchloride, 3-(2-pyrimidinyl)-)

• Product Name: Benzenesulfonylchloride, 3-(2-pyrimidinyl)-
• CAS No: 915707-50-5
• MF: C₁₀H₇ClN₂O₂S
• MW: 254.692779779434
• CID: 802989
• PubChem ID: 24229563
• Update Time: 2025-06-09

Benzenesulfonylchloride, 3-(2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylchloride, 3-(2-pyrimidinyl)-
• 3-Pyrimidin-2-ylbenzenesulfonyl chloride
• 3-pyrimidin-2-ylbenzenesulphonyl chloride
• AKOS016016437
• 3-(Pyrimidin-2-yl)benzenesulphonyl chloride
• W18277
• 3-(Pyrimidin-2-yl)benzene-1-sulfonylchloride
• 915707-50-5
• 3-pyrimidin-2-ylbenzenesulfonyl chloride, AldrichCPR
• 3-(PYRIMIDIN-2-YL)BENZENESULFONYL CHLORIDE
• DTXSID30640276
• SCHEMBL996104
• MFCD09817492
• 3-(Pyrimidin-2-yl)benzene-1-sulfonyl chloride
• FT-0704780

• Inchi： 1S/C10H7ClN2O2S/c11-16(14,15)9-4-1-3-8(7-9)10-12-5-2-6-13-10/h1-7H
• InChI Key： IGZSWRUGAYXXJV-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C(C2N=CC=CN=2)C=1)(=O)=O

Computed Properties

• Exact Mass: 253.99200
• Monoisotopic Mass: 253.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.432
• Melting Point: 82.5-83
• Boiling Point: 331.6°C at 760 mmHg
• Flash Point: 154.4°C
• Refractive Index: 1.598
• PSA: 68.30000
• LogP: 3.15190

Benzenesulfonylchloride, 3-(2-pyrimidinyl)- Security Information

• Hazard Statement： Corrosive
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on Benzenesulfonylchloride, 3-(2-pyrimidinyl)-

Recent Advances in the Study of Benzenesulfonylchloride, 3-(2-pyrimidinyl)- (CAS: 915707-50-5) in Chemical Biology and Pharmaceutical Research

Benzenesulfonylchloride, 3-(2-pyrimidinyl)- (CAS: 915707-50-5) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This sulfonyl chloride derivative, characterized by the presence of a pyrimidine ring, serves as a versatile building block in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, protease inhibitors, and other therapeutic agents targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized 915707-50-5 to introduce the critical sulfonamide moiety that enhanced binding affinity and selectivity. Molecular docking studies revealed that derivatives containing this structural motif showed improved interactions with the BTK active site, leading to compounds with IC50 values in the low nanomolar range.

In parallel research, scientists have investigated the compound's potential in cancer therapeutics. A recent Nature Communications article (2024) described its incorporation into PROTAC (proteolysis-targeting chimera) molecules designed to target estrogen receptors. The benzenesulfonyl chloride group proved essential for linker attachment and subsequent protein degradation, showing promising results in breast cancer cell lines with reduced off-target effects compared to traditional inhibitors.

The compound's reactivity has also been exploited in chemical biology applications. A 2024 ACS Chemical Biology report highlighted its use in activity-based protein profiling (ABPP) studies, where it served as a warhead to covalently label cysteine residues in target enzymes. This approach enabled the identification of previously unknown off-targets of clinical kinase inhibitors, providing valuable insights for drug safety evaluation.

From a synthetic chemistry perspective, recent advancements have focused on improving the scalability and purity of 915707-50-5 production. A 2023 Organic Process Research & Development publication detailed an optimized manufacturing process that achieved >99% purity while reducing hazardous byproducts. This development is particularly significant as it addresses previous challenges in large-scale synthesis that limited the compound's broader application.

Looking forward, the unique properties of Benzenesulfonylchloride, 3-(2-pyrimidinyl)- position it as a valuable tool in drug discovery pipelines. Its dual functionality as both a synthetic intermediate and a potential pharmacophore continues to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its use in targeted protein degradation, covalent inhibitor design, and as a scaffold for fragment-based drug discovery.